Diclofenac

• CAS No.: 15307-86-5
• Product Name: Diclofenac
• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 296.1 g/mol
• IUPAC Name: 2-[2-(2,6-dichloroanilino)phenyl]acetic acid
• Standard InChI: InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)
• Standard InChIKey: DCOPUUMXTXDBNB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
• Appearance: White to cream powder
• Colorform: Crystals from ether-petroleum ethe
• Melting Point: 283-285 °C; 156-158 °C; 283-285°C
• Physical Description: Solid
• Description: Diclofenac is a nonsteroidal benzeneacetic acid derivative with anti-inflammatory activity. As a nonsteroidal anti-inflammatory drug (NSAID), diclofenac binds and chelates both isoforms of cyclooxygenase (COX-1 and-2), thereby blocking the conversion of arachidonic acid to pro-inflammatory-proprostaglandins. This agent also may inhibit COX-2-mediated tumor angiogenesis. When inhibiting COX-2, diclofenac may be effective in relieving pain and inflammation; when inhibiting COX-1, it may produce unacceptable gastrointestinal side effects. This agent may be more active against COX-2 than several other carboxylic acid-containing NSAIDs. (NCI04); Diclofenac is a commonly used nonsteroidal antiinflammatory drug (NSAID) used for the therapy of chronic forms of arthritis and mild-to-moderate acute pain. Therapy with diclofenac in full doses is frequently associated with mild serum aminotransferase elevations and, in rare instances, can lead to serious clinically apparent, acute or chronic liver disease.; Diclofenac, also known as voltaren or diclofenac acid, belongs to the class of organic compounds known as dichlorobenzenes. Dichlorobenzenes are compounds containing a benzene with exactly two chlorine atoms attached to it. Diclofenac is a drug which is used for the acute and chronic treatment of signs and symptoms of osteoarthritis and rheumatoid arthritis. Diclofenac exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diclofenac has been detected in multiple biofluids, such as urine and blood. Within the cell, diclofenac is primarily located in the cytoplasm and membrane (predicted from logP). In humans, diclofenac is involved in the diclofenac action pathway. Diclofenac is a potentially toxic compound.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 15307-81-0 (mono-potassium salt)
• Solubility: 2.37 mg/L (at 25 °C); 8.00e-06 M; In water, 2.37 mg/L at 25 °C; 4.47e-03 g/L
• Synonyms: Dichlofenal; Diclofenac; Diclofenac Potassium; Diclofenac Sodium; Diclofenac, Sodium; Diclonate P; Diclophenac; Dicrofenac; Feloran; GP 45,840; GP-45,840; GP45,840; Novapirina; Orthofen; Orthophen; Ortofen; Sodium Diclofenac; SR 38; SR-38; SR38; Voltaren; Voltarol
• Vapor Pressure: 6.14X10-8 mm Hg at 25 °C (est)
• PubChem Compound: 3033
• Last Modified: Nov 11 2021